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Compound of Interest

Compound Name:
[(4-Fluorobenzyl)sulfonyl]acetic

acid

Cat. No.: B1312927 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Subject: An in-depth technical guide on [(4-Fluorobenzyl)sulfonyl]acetic acid.

Executive Summary
This technical guide addresses the chemical compound [(4-Fluorobenzyl)sulfonyl]acetic
acid. Initial investigations have revealed a significant point of clarification regarding its

chemical identity and the availability of public data. The commonly mistaken analogue, (4-

Fluorobenzenesulfonyl)acetic acid, possesses the CAS Number 383-38-0. However, a specific

CAS Number for [(4-Fluorobenzyl)sulfonyl]acetic acid has not been identified in public

databases.

This document serves to distinguish between these two related compounds and provides a

summary of the available technical information for the broader class of phenylsulfonyl acetic

acid derivatives and the closely related (4-fluorophenyl)sulfonylacetic acid, in the absence of

specific data for the titular compound. The information is intended to provide a foundational

understanding for researchers in the field of drug development.

Compound Identification and Clarification
A critical distinction must be made between [(4-Fluorobenzyl)sulfonyl]acetic acid and (4-

Fluorobenzenesulfonyl)acetic acid. The former contains a methylene (-CH2-) bridge between
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the fluorophenyl group and the sulfonyl moiety, whereas the latter features a direct bond. This

structural difference is illustrated below.

Due to the absence of a specific CAS number and dedicated research literature for [(4-
Fluorobenzyl)sulfonyl]acetic acid, the following sections will focus on the publicly available

data for the structurally similar (4-Fluorobenzenesulfonyl)acetic acid (CAS: 383-38-0) and the

broader class of phenylsulfonyl acetic acid derivatives.

Physicochemical Data for (4-
Fluorobenzenesulfonyl)acetic acid
The following table summarizes the key physicochemical properties for (4-

Fluorobenzenesulfonyl)acetic acid.

Property Value Source

CAS Number 383-38-0 [1]

Molecular Formula C8H7FO4S [1][2]

Molecular Weight 218.20 g/mol [1]

Alternate Name

2-(4-

fluorophenyl)sulfonylacetic

acid

[1][2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of [(4-
Fluorobenzyl)sulfonyl]acetic acid is not available, a general synthetic approach for

phenylsulfonyl acetic acid derivatives can be conceptualized based on established chemical

reactions. A plausible synthetic workflow is outlined below.
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Starting Materials

Step 1: Thioether Formation Intermediate Step 2: Oxidation Final Product

4-Fluorobenzyl halide

Nucleophilic Substitution

Thioglycolic acid

[(4-Fluorobenzyl)thio]acetic acid Oxidation (e.g., H2O2) [(4-Fluorobenzyl)sulfonyl]acetic acid

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of [(4-Fluorobenzyl)sulfonyl]acetic acid.

The synthesis would likely involve a two-step process:

Thioether Formation: Nucleophilic substitution of a 4-fluorobenzyl halide with thioglycolic acid

to form the intermediate, [(4-fluorobenzyl)thio]acetic acid.

Oxidation: Subsequent oxidation of the thioether intermediate, for instance using hydrogen

peroxide, to yield the final sulfonyl product.

Applications in Drug Development
Phenylsulfonyl acetic acid derivatives have garnered interest in drug development, particularly

as agonists for the free fatty acid receptor 1 (FFA1), which is a target for the treatment of type 2

diabetes.[3][4] Research in this area has focused on optimizing the structure of these

compounds to enhance their efficacy, safety profile, and pharmacokinetic properties.[3][4] The

sulfone-carboxylic acid moiety is considered advantageous for reducing lipophilicity and

cytotoxicity.[3][4]

While no specific biological activity has been reported for [(4-Fluorobenzyl)sulfonyl]acetic
acid, its structural similarity to other FFA1 agonists suggests it could be a candidate for

investigation in this therapeutic area.

Signaling Pathways
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Given the lack of specific biological studies on [(4-Fluorobenzyl)sulfonyl]acetic acid, there is

no established signaling pathway to visualize. However, for the broader class of phenylsulfonyl

acetic acid derivatives acting as FFA1 agonists, the general signaling cascade is initiated by

the binding of the agonist to the FFA1 receptor on pancreatic β-cells. This event triggers a G-

protein coupled signaling cascade that ultimately leads to an increase in intracellular calcium

and the potentiation of glucose-stimulated insulin secretion.
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Caption: Generalized signaling pathway for FFA1 agonists.

Conclusion
While a comprehensive technical guide on [(4-Fluorobenzyl)sulfonyl]acetic acid is hampered

by the current lack of specific public data, this report provides a foundational overview by

leveraging information on the structurally related compound, (4-Fluorobenzenesulfonyl)acetic

acid, and the broader class of phenylsulfonyl acetic acid derivatives. The potential for these

compounds in drug discovery, particularly in the context of metabolic diseases, warrants further

investigation into the synthesis and biological evaluation of novel derivatives such as [(4-
Fluorobenzyl)sulfonyl]acetic acid. Researchers are advised to undertake de novo synthesis

and characterization to fully elucidate the properties of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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